3-cyano-1H-pyrazole-5-carboxylic acid
Overview
Description
3-Cyano-1H-pyrazole-5-carboxylic acid is a heterocyclic compound with the chemical formula C5H3N3O2. It belongs to the family of N-heterocycles and contains a five-membered ring with two adjacent nitrogen atoms. The pyrazole ring has diverse applications in biological, physical-chemical, material science, and industrial fields .
Synthesis Analysis
The synthesis of 3-cyano-1H-pyrazole-5-carboxylic acid involves various methods, including cyclization reactions of appropriate precursors. Researchers continue to explore efficient and selective synthetic routes to obtain this functional scaffold .
Molecular Structure Analysis
The molecular formula of 3-cyano-1H-pyrazole-5-carboxylic acid is C5H3N3O2. It has a heteroaromatic five-membered ring with two adjacent nitrogen atoms. The structure allows for variations in substituent groups, leading to diverse properties and applications .
Chemical Reactions Analysis
The chemical reactivity of 3-cyano-1H-pyrazole-5-carboxylic acid depends on its substituents. It can act as a weak base or acid, and its functional groups permit post-functionalization reactions after ring formation .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Structurally Diverse Pyrazole Derivatives
3-cyano-1H-pyrazole-5-carboxylic acid: serves as a versatile intermediate in the synthesis of a wide range of pyrazole derivatives. These derivatives exhibit diverse synthetical, biological, and photophysical properties, making them valuable in various fields such as biological, physical-chemical, material science, and industrial applications .
Insecticidal Activities
Derivatives of 3-cyano-1H-pyrazole-5-carboxylic acid have shown promising insecticidal activities. For instance, compounds containing this moiety have been tested against Aphis fabae and displayed significant mortality rates, comparable to commercial insecticides like imidacloprid .
DAO Inhibition for Neuroprotection
3-cyano-1H-pyrazole-5-carboxylic acid: derivatives have been identified as potent inhibitors of D-amino acid oxidase (DAO) . This inhibition is crucial for protecting cells from oxidative stress induced by D-Serine, which is implicated in various neurological disorders .
Biological Properties
This compound exhibits a number of noteworthy biological properties, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal activities. These properties make it a valuable scaffold for the development of new therapeutic agents .
Synthetical Utility in Peptide Analogs
The 3-cyano-1H-pyrazole-5-carboxylic acid is often used in the synthesis of peptide analogs or precursors of optically active amino acids, amino alcohols, diamines, and lactams. These are crucial for the development of pharmaceuticals and bioactive molecules .
Material Science Applications
The structural flexibility and chemical reactivity of 3-cyano-1H-pyrazole-5-carboxylic acid allow for its use in material science. It can be employed in the creation of novel materials with specific photophysical properties, which are essential for developing advanced technologies .
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-cyano-1H-pyrazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3N3O2/c6-2-3-1-4(5(9)10)8-7-3/h1H,(H,7,8)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTSMOUACTOCHOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1C#N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00623036 |
Source
|
| Record name | 3-Cyano-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00623036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyano-1H-pyrazole-5-carboxylic acid | |
CAS RN |
1187361-13-2 |
Source
|
| Record name | 3-Cyano-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00623036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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